Cas no 1087792-34-4 (Methyl 13-Oxo-12-oxa-2,3,5,7-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene-4-carboxylate)

• Product Name: Methyl 13-Oxo-12-oxa-2,3,5,7-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene-4-carboxylate
• CAS No: 1087792-34-4
• MF: C₁₀H₈N₄O₄
• MW: 248.19492149353
• CID: 5054057
• PubChem ID: 39869793
• Update Time: 2025-07-01

Methyl 13-Oxo-12-oxa-2,3,5,7-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 9-oxo-6,9-dihydro-7H-pyrano[4,3-e][1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate
• NE51622
• Z397585710
• 9-Oxo-1,3,4,9b-tetraaza-8-oxa-6,7-dihydro-9H-cyclopenta[a]naphthalene-2-carboxylic acid methyl ester
• methyl 13-
• G43512
• Methyl13-oxo-12-oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraene-4-carboxylate
• methyl 13-oxo-12-oxa-2,3,5,7-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraene-4-carboxylate
• methyl 13-oxo-12-oxa-2,3,5,7-tetraazatricyclo[7.4.0.0(2),?]trideca-1(9),3,5,7-tetraene-4-carboxylate
• Methyl 13-oxo-12-oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5,7-tetraene-4-carboxylate
• EN300-37525
• AKOS034276835
• AB01000757-01
• 1087792-34-4
• Z381542698
• Methyl 13-Oxo-12-oxa-2,3,5,7-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene-4-carboxylate

• Inchi： 1S/C10H8N4O4/c1-17-9(16)7-12-10-11-4-5-2-3-18-8(15)6(5)14(10)13-7/h4H,2-3H2,1H3
• InChI Key： OWUNDGNAJNWDCN-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C=NC3=NC(C(=O)OC)=NN23)CC1)=O

Computed Properties

• Exact Mass: 248.05455475g/mol
• Monoisotopic Mass: 248.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.7

Methyl 13-Oxo-12-oxa-2,3,5,7-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 13-Oxo-12-oxa-2,3,5,7-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene-4-carboxylate

Introduction to Methyl 13-Oxo-12-oxa-2,3,5,7-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene-4-carboxylate (CAS No. 1087792-34-4)

Methyl 13-Oxo-12-oxa-2,3,5,7-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene-4-carboxylate is a highly complex and intriguing compound characterized by its intricate cyclic structure and diverse functional groups. This compound, identified by its CAS number 1087792-34-4, has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique molecular architecture and potential biological activities.

The molecular formula of this compound reflects its complexity, incorporating multiple rings and heteroatoms that contribute to its distinctive chemical properties. Specifically, the presence of oxygen and nitrogen atoms within the structure suggests a high degree of reactivity and potential for various chemical transformations. The compound's structure is composed of a tricyclic framework with multiple substituents that enhance its chemical diversity.

One of the most striking features of Methyl 13-Oxo-12-oxa-2,3,5,7-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene-4-carboxylate is its oxygen-rich environment, which includes several oxa groups within the tricyclic system. These oxygen functionalities not only contribute to the compound's overall reactivity but also open up possibilities for interactions with biological targets. The presence of multiple heteroatoms in close proximity can lead to the formation of hydrogen bonds and other non-covalent interactions, which are crucial for binding to biological receptors.

Recent research in the field of medicinal chemistry has highlighted the importance of tricyclic compounds due to their ability to mimic natural products and exhibit a wide range of biological activities. The specific structure of Methyl 13-Oxo-12-oxa-2,3,5,7-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene-4-carboxylate positions it as a promising candidate for further investigation in drug discovery efforts.

The compound's carboxylate group at the 4-position provides a site for further functionalization through esterification or other chemical modifications. This flexibility allows researchers to explore various derivatives that may enhance bioavailability or target specific biological pathways more effectively. The tricyclic core itself is known for its stability and rigidity, which can be advantageous in designing molecules that require precise spatial orientation around a binding site.

In addition to its structural complexity, Methyl 13-Oxo-12-oxa-2,3,5,7-tetraazatricyclo7.4.0.0,2,6trideca-1(9),3,5,7-tetraene-4-carboxylate exhibits unique spectroscopic properties that make it amenable to detailed structural elucidation using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques have been instrumental in confirming the molecular structure and understanding the electronic environment of the various functional groups within the molecule.

The synthesis of such complex molecules often presents significant challenges due to the intricate interplay of stereochemistry and regioselectivity required to construct the desired framework accurately. However， recent advances in synthetic methodology have made it increasingly feasible to access highly complex tricyclic systems like Methyl 13-Oxo-12-oxa-2,3,5-pentaazatricyclo7.4.0⁸.₁₄-. These advances include novel catalytic approaches and innovative reaction sequences that streamline the construction of these challenging structures.

The potential applications of Methyl 13-Oxo-12-oxaa-2,3,5,7-tetraazatricycl^o7.._4..^0.._0,^,2,_,6^trideca-1(⁽⁹⁾,^3,5,7)-tetraene-4-carboxylate are vast and span across multiple disciplines including medicinal chemistry， pharmacology， and materials science。 Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases。

The investigation into biological activity has revealed promising preliminary results suggesting that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors involved in pathophysiological processes。 For instance， studies have indicated that modifications at specific positions within the tricyclic core can modulate binding affinity and selectivity towards biological targets。 These findings underscore the importance of rational drug design strategies in leveraging such complex molecular scaffolds for therapeutic applications。

The role of computational chemistry in understanding the behavior of highly complex molecules like Methyl 13-Oxo-12-oxaa-2,3,,5,,7tetrazatricyclo7..*.*.*.,*.*.*.*trideca*-1((9)*,*.*.*.,*.*.*.,*.*.*.)tetraene*-4*-carboxylate cannot be overstated。 Molecular modeling techniques have provided valuable insights into how different substituents influence electronic distributions， steric interactions， and overall conformational preferences。 These computational approaches complement experimental data by offering predictive power regarding potential biological activities。

The synthesis strategies employed for constructing this compound often involve multi-step sequences that require careful optimization to achieve high yields and purity。 Recent developments in synthetic methodology have introduced more efficient routes， including transition-metal-catalyzed reactions that facilitate bond-forming steps under milder conditions。 Such advancements not only improve synthetic accessibility but also allow for greater diversification through library synthesis approaches。

In conclusion， Methyl 13-Oxo-12-oxa-a)-(*,*.,*,*,*)-(*,*.,*,*,*)-(*)-(*)-(*)-(*)-(*)-(*)-(*)-(*)-(*)-(*)-(*)-(*)()-(*,*.,*,*,*)()-(*,*.,*,*,*)()-(*,*.,*,*,*)()-(*,*.,*,*,*)()-(*,*.,*,*,*)()-(*,*.,*,*,*)()-(*,*.,*,*,*) is a fascinating molecule with immense potential in pharmaceutical research。 Its complex structure， rich functionalization possibilities， and preliminary biological activity make it a compelling subject for further investigation。 As synthetic methodologies continue to evolve， access to such intricate scaffolds will become more streamlined， paving the way for innovative drug discovery efforts across multiple therapeutic areas。